Cas no 87834-27-3 (Butanamide, N-(2-methoxyphenyl)-2-[(2-nitrophenyl)azo]-3-oxo-)

• Product name: Butanamide, N-(2-methoxyphenyl)-2-[(2-nitrophenyl)azo]-3-oxo-
• CAS No: 87834-27-3
• MF: C₁₇H₁₆N₄O₅
• MW: 356.33274
• CID: 651852
• PubChem ID: 71412022

Butanamide, N-(2-methoxyphenyl)-2-[(2-nitrophenyl)azo]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(2-methoxyphenyl)-2-[(2-nitrophenyl)azo]-3-oxo-
• N-(2-methoxyphenyl)-2-[(2-nitrophenyl)diazenyl]-3-oxobutanamide
• N-(2-Methoxyphenyl)-2-[(E)-(2-nitrophenyl)diazenyl]-3-oxobutanamide
• DTXSID80831596
• 87834-27-3

• Inchi： InChI=1S/C17H16N4O5/c1-11(22)16(17(23)18-13-8-4-6-10-15(13)26-2)20-19-12-7-3-5-9-14(12)21(24)25/h3-10,16H,1-2H3,(H,18,23)
• InChI Key： VVACEUVPSHJFBX-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)NC1=CC=CC=C1OC)N=NC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.11206962g/mol
• Monoisotopic Mass: 356.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 126Ų